Cas no 2680598-37-0 (3-(5-Chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(5-Chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680598-37-0
• MF: C₉H₇ClF₃NO₃S
• MW: 301.669990777969
• CID: 5631368
• PubChem ID: 165920659
• Update Time: 2025-06-08

3-(5-Chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 2680598-37-0
• EN300-28290599
• 3-(5-Chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C9H7ClF3NO3S/c10-6-2-4(3-18-6)1-5(7(15)16)14-8(17)9(11,12)13/h2-3,5H,1H2,(H,14,17)(H,15,16)
• InChI Key： DDGHKLNGFFQOBD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)CC(C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 300.9787264g/mol
• Monoisotopic Mass: 300.9787264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.6Ų

Additional information on 3-(5-Chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to 3-(5-Chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680598-37-0)

3-(5-Chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680598-37-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a thiophene ring substituted with a chlorine atom at the 5-position, coupled with an amide functionality derived from 2,2,2-trifluoroacetic acid. The unique structural motif of this molecule positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of 3-(5-Chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid consists of a propanoic acid backbone modified at the second carbon by an amide group linked to 2,2,2-trifluoroacetic acid. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in pharmaceutical design. Additionally, the thiophene ring is a well-known pharmacophore in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in thiophene derivatives as scaffolds for developing novel therapeutic agents. The substitution pattern in 3-(5-Chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid makes it particularly intriguing for several reasons. The chlorine atom at the 5-position of the thiophene ring can serve as a handle for further functionalization via cross-coupling reactions, allowing chemists to diversify the structure and explore new chemical space. This flexibility is highly valued in drug discovery pipelines where structural optimization is key to improving potency and selectivity.

The amide group in this compound not only contributes to its solubility but also provides a site for hydrogen bonding interactions with biological targets. Such interactions are crucial for achieving high affinity and specificity in drug design. Furthermore, the propanoic acid moiety at the C-terminal end can be further modified or utilized as a linker in peptidomimetic or protein-binding assays. These features make 3-(5-Chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid a versatile building block for synthetic chemists working on next-generation therapeutics.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(5-Chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid for potential biological activity. Machine learning models trained on large datasets of bioactive molecules have demonstrated remarkable predictive power in identifying novel drug candidates. By leveraging these tools, researchers can accelerate the process of identifying promising derivatives of this compound for further investigation.

In vitro studies have begun to explore the pharmacological properties of 3-(5-Chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid and its analogs. Initial assays suggest that this compound exhibits moderate activity against certain enzymatic targets relevant to inflammatory and metabolic diseases. The trifluoromethyl group appears to play a significant role in modulating binding affinity and pharmacokinetic profiles. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of 3-(5-Chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid presents both challenges and opportunities for synthetic chemists. The availability of advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions has made it feasible to construct complex molecular frameworks with high precision. Techniques like palladium-catalyzed Suzuki-Miyaura coupling allow for the introduction of aryl groups at specific positions within the molecule, enabling fine-tuning of its biological properties.

One particularly interesting aspect of this compound is its potential application in designing protease inhibitors. Thiophene-based scaffolds have been successfully employed in developing drugs that target serine proteases involved in various pathological processes. The amide functionality provides a scaffold for mimicking natural substrate structures while introducing modifications that enhance binding affinity and selectivity. This approach has shown promise in preclinical studies targeting diseases such as cancer and inflammation.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The incorporation of fluorine into drug molecules often leads to improved metabolic stability and enhanced binding interactions with biological targets. In 3-(5-Chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid, the trifluoromethyl group contributes to these desirable properties while also influencing electronic effects within the molecule. These electronic influences can modulate reactivity and binding affinity across different biochemical pathways.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(5-Chlorothiophen-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid are likely to play an increasingly important role in drug development pipelines. Their unique structural features offer opportunities for innovation across multiple therapeutic areas including oncology, immunology, and neurology. By combining traditional synthetic chemistry with modern computational tools and high-throughput screening methods， researchers can rapidly identify derivatives with enhanced pharmacological profiles.

In conclusion,3-(5-Chlorothiophen-3-yl)-... (CAS No.2680598...) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its combination of recognized pharmacophores—such as the thiophene ring、the amide group、and the trifluoromethyl moiety—makes it an attractive candidate for further exploration。 With ongoing advancements in synthetic methodologies、computational biology、and pharmacological screening，this compound holds promise as a precursor for future therapeutics targeting diverse human diseases。